Cas no 851808-50-9 (1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-50-9
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6228578
• PubChem ID: 5172888
• Update Time: 2025-07-15

1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (3,5-dimethylphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• AKOS024589495
• (3,5-dimethylphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-1852
• 851808-50-9
• 1-(3,5-dimethylbenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H19N3O3S/c1-13-8-14(2)10-16(9-13)18(23)21-7-6-20-19(21)26-12-15-4-3-5-17(11-15)22(24)25/h3-5,8-11H,6-7,12H2,1-2H3
• InChI Key： YXLXFNHVPITFNW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])C1=NCCN1C(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Chemical Profile of 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-50-9)

1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS number 851808-50-9, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the imidazole class, which is well-documented for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple functional groups such as the benzoyl moiety, nitrophenylmethylsulfanyl group, and the imidazole core suggests a rich chemical space for interaction with biological targets.

The benzoyl group at the C1 position of the imidazole ring introduces a hydrophobic character to the molecule, which can influence its solubility and binding affinity to proteins. Meanwhile, the (3-nitrophenyl)methylsulfanyl substituent at the C2 position adds a polar sulfur atom alongside a nitro group, which is known for its ability to engage in hydrogen bonding and ionic interactions. These features make this compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled the systematic screening of such molecules for their potential bioactivity. Molecular docking studies have been employed to evaluate the binding affinity of 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole to various protein targets. Initial simulations suggest that this compound may interact with enzymes involved in metabolic pathways and signal transduction, which are critical for cellular function and disease progression.

In particular, the nitrophenyl moiety has been extensively studied for its pharmacological properties. The nitro group can undergo reduction to form an amine, which can alter the electronic properties of the molecule and influence its biological activity. This redox-active nature makes it an attractive feature for designing prodrugs or molecules that can selectively target hypoxic environments, such as those found in solid tumors.

The imidazole core itself is a well-known pharmacophore in medicinal chemistry. Imidazole derivatives have been reported to exhibit a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The structural flexibility of the imidazole ring allows for modifications at various positions, enabling fine-tuning of biological activity through rational drug design.

Experimental studies have begun to explore the pharmacokinetic properties of 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. Preliminary data indicate that the compound exhibits moderate solubility in water and organic solvents, suggesting potential for oral or parenteral administration. Further investigation into its metabolic stability and excretion pathways will be crucial for optimizing its therapeutic index.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the imidazole ring, followed by functional group transformations to introduce the benzoyl and nitrophenylmethylsulfanyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been explored to improve efficiency and selectivity.

One of the most exciting aspects of this compound is its potential application in targeted therapy. The unique combination of functional groups suggests that it may be able to selectively inhibit specific enzymes or receptors involved in disease pathways. For instance, it has been hypothesized that this molecule could interfere with kinases or other enzymes overexpressed in certain types of cancer.

Recent publications have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutics. By systematically varying substituents on the imidazole core and other functional groups, researchers can gain insights into how different structural features contribute to biological activity. This information can then be used to design next-generation compounds with enhanced potency and selectivity.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. However, 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole offers a promising approach to overcoming these issues through innovative molecular design. By leveraging computational tools and experimental validation, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 1-(3,5-dimethylbenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851808-50-9) represents a fascinating example of how structural complexity can lead to novel bioactivity. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new therapeutic applications, this compound holds great promise for addressing unmet medical needs across various diseases.